Cas no 2171968-97-9 (4-(piperidin-1-yl)phenylmethanesulfonyl fluoride)
4-(piperidin-1-yl)phenylmethanesulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 4-(piperidin-1-yl)phenylmethanesulfonyl fluoride
- [4-(piperidin-1-yl)phenyl]methanesulfonyl fluoride
- EN300-1450654
- 2171968-97-9
-
- Inchi: 1S/C12H16FNO2S/c13-17(15,16)10-11-4-6-12(7-5-11)14-8-2-1-3-9-14/h4-7H,1-3,8-10H2
- InChI Key: IFPZTTUFUXGEIG-UHFFFAOYSA-N
- SMILES: S(CC1C=CC(=CC=1)N1CCCCC1)(=O)(=O)F
Computed Properties
- Exact Mass: 257.08857809g/mol
- Monoisotopic Mass: 257.08857809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 45.8Ų
4-(piperidin-1-yl)phenylmethanesulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1450654-1.0g |
[4-(piperidin-1-yl)phenyl]methanesulfonyl fluoride |
2171968-97-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1450654-50mg |
[4-(piperidin-1-yl)phenyl]methanesulfonyl fluoride |
2171968-97-9 | 50mg |
$948.0 | 2023-09-29 | ||
| Enamine | EN300-1450654-100mg |
[4-(piperidin-1-yl)phenyl]methanesulfonyl fluoride |
2171968-97-9 | 100mg |
$993.0 | 2023-09-29 | ||
| Enamine | EN300-1450654-250mg |
[4-(piperidin-1-yl)phenyl]methanesulfonyl fluoride |
2171968-97-9 | 250mg |
$1038.0 | 2023-09-29 | ||
| Enamine | EN300-1450654-500mg |
[4-(piperidin-1-yl)phenyl]methanesulfonyl fluoride |
2171968-97-9 | 500mg |
$1084.0 | 2023-09-29 | ||
| Enamine | EN300-1450654-1000mg |
[4-(piperidin-1-yl)phenyl]methanesulfonyl fluoride |
2171968-97-9 | 1000mg |
$1129.0 | 2023-09-29 | ||
| Enamine | EN300-1450654-2500mg |
[4-(piperidin-1-yl)phenyl]methanesulfonyl fluoride |
2171968-97-9 | 2500mg |
$2211.0 | 2023-09-29 | ||
| Enamine | EN300-1450654-5000mg |
[4-(piperidin-1-yl)phenyl]methanesulfonyl fluoride |
2171968-97-9 | 5000mg |
$3273.0 | 2023-09-29 | ||
| Enamine | EN300-1450654-10000mg |
[4-(piperidin-1-yl)phenyl]methanesulfonyl fluoride |
2171968-97-9 | 10000mg |
$4852.0 | 2023-09-29 |
4-(piperidin-1-yl)phenylmethanesulfonyl fluoride Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-(piperidin-1-yl)phenylmethanesulfonyl fluoride
Comprehensive Overview of 4-(piperidin-1-yl)phenylmethanesulfonyl fluoride (CAS No. 2171968-97-9)
4-(piperidin-1-yl)phenylmethanesulfonyl fluoride (CAS No. 2171968-97-9) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique piperidine and phenylmethanesulfonyl moieties, serves as a versatile building block for the development of novel therapeutic agents and protease inhibitors. Its molecular structure, which combines a fluorosulfonate group with a piperidine-substituted aromatic ring, enables it to participate in selective covalent binding with target proteins, making it invaluable for activity-based protein profiling (ABPP) and drug discovery.
In recent years, the demand for sulfonyl fluoride-based compounds like 4-(piperidin-1-yl)phenylmethanesulfonyl fluoride has surged due to their applications in covalent drug discovery. Researchers are increasingly exploring these compounds for their ability to form stable interactions with enzymes, particularly serine hydrolases, which are implicated in numerous disease pathways. The compound's CAS No. 2171968-97-9 is frequently cited in academic literature and patent filings, highlighting its relevance in cutting-edge research. Additionally, its compatibility with click chemistry techniques has further expanded its utility in bioconjugation and chemical biology studies.
One of the most compelling aspects of 4-(piperidin-1-yl)phenylmethanesulfonyl fluoride is its role in addressing contemporary challenges in precision medicine. As the scientific community shifts toward personalized therapies, the need for target-selective inhibitors has grown exponentially. This compound's ability to modify specific amino acid residues—such as lysine or tyrosine—positions it as a critical tool for developing next-generation pharmaceuticals. Moreover, its stability under physiological conditions makes it a preferred choice for in vivo studies, a topic frequently searched by researchers in pharmacokinetics and drug metabolism.
The synthesis and optimization of 4-(piperidin-1-yl)phenylmethanesulfonyl fluoride also align with the growing interest in green chemistry and sustainable methodologies. Recent advancements in catalytic fluorination have streamlined the production of such compounds, reducing reliance on hazardous reagents. This trend resonates with the broader scientific community's focus on environmentally friendly synthesis, a topic that dominates discussions in ACS (American Chemical Society) publications and grant proposals.
From a commercial perspective, CAS No. 2171968-97-9 is often listed in catalogs of leading chemical suppliers, catering to pharmaceutical and biotechnology industries. Its applications extend beyond academia, with potential uses in diagnostic reagent development and high-throughput screening (HTS) platforms. The compound's structure-activity relationship (SAR) is a subject of ongoing investigation, particularly in the context of kinase inhibitors and G-protein-coupled receptor (GPCR) modulation, areas that attract substantial funding and public interest.
In conclusion, 4-(piperidin-1-yl)phenylmethanesulfonyl fluoride (CAS No. 2171968-97-9) represents a pivotal innovation in modern chemical research. Its multifaceted applications—from drug design to chemical proteomics—underscore its importance in advancing both basic science and therapeutic development. As the scientific landscape evolves, this compound is poised to remain at the forefront of biomedical breakthroughs, addressing unmet needs in oncology, neurodegeneration, and beyond.
2171968-97-9 (4-(piperidin-1-yl)phenylmethanesulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)